2-(2-phenylphenoxy)propanoic acid
Overview
Description
2-(2-Phenylphenoxy)propanoic acid, also known as 2-PPPA, is a phenyl-substituted carboxylic acid that is used in a variety of scientific research applications. It is a versatile compound that is used in a number of applications, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a substrate for enzyme-catalyzed reactions. 2-PPPA has also been used in the study of biochemical and physiological processes, as well as in the development of new drugs and therapeutic agents.
Scientific Research Applications
Sorption to Soil and Organic Matter
A significant application of 2-(2-phenylphenoxy)propanoic acid and related phenoxy herbicides is their sorption to soil, organic matter, and minerals. This process is crucial for understanding the environmental fate and behavior of such chemicals. Sorption experiments have indicated that soil organic matter and iron oxides are key sorbents for phenoxy herbicides, with factors like soil pH, organic carbon content, and iron content playing important roles in the sorption process (Werner, Garratt, & Pigott, 2012).
Environmental Pollutants and Male Infertility
Phenoxy acid derivatives, including this compound, have been studied for their potential role as environmental pollutants affecting male reproductive health. These compounds, acting as endocrine disruptors, have been associated with adverse effects on spermatogenesis, including germ cell sloughing, disruption of the blood-testis barrier, and germ cell apoptosis. A model has been proposed to explain these effects at the molecular level, focusing mainly on germ cell apoptosis (Lagos-Cabré & Moreno, 2012).
Excited State Acidity and Proton Transfer
The study of cyano derivatives of phenolic compounds, including those related to this compound, has revealed significant insights into their excited state acidity and proton transfer mechanisms. The presence of the cyano group greatly increases the acidity of these compounds in their excited state, facilitating proton transfer to various solvents. This phenomenon has implications for understanding the photophysical properties and reactivities of such compounds (Szczepanik, 2015).
Modulation of Neurotrophic Signaling Pathways
Polyphenolic compounds, including derivatives of this compound, have been investigated for their ability to modulate neurotrophic signaling pathways. These compounds exhibit neuroprotective effects, including the promotion of neuronal survival, neurite outgrowth, and differentiation. The underlying mechanisms involve the activation of key signaling pathways such as ERK and PI3K/Akt, as well as the increased expression of neurotrophic factors. This research holds promise for the development of new treatments for neurodegenerative diseases (Moosavi, Hosseini, Saso, & Firuzi, 2015).
Mechanism of Action
Target of Action
It is widely used in various fields of research, including biomedicine, pharmaceuticals, and agrochemicals.
Biochemical Pathways
They are produced under optimal and suboptimal conditions in plants and play key roles in developmental processes like cell division, hormonal regulation, photosynthetic activity, nutrient mineralization, and reproduction .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-(2-phenylphenoxy)propanoic acid are not fully understood. It is known that similar compounds, such as 3-(2-phenylphenoxy)propanoic acid, have been used in various biochemical reactions
Cellular Effects
The cellular effects of this compound are not well-studied. Related compounds have been shown to have effects on various types of cells and cellular processes . For example, propionic acid compounds have been shown to have cytotoxic effects on liver cells .
Molecular Mechanism
The molecular mechanism of action of this compound is not well-understood. Similar compounds have been shown to interact with biomolecules and influence gene expression
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are not well-documented. Related compounds have been shown to have temporal effects on taste and other sensory stimuli .
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models are not well-studied. Related compounds, such as propionic acid, have been studied in animal models of autism .
Metabolic Pathways
The metabolic pathways that this compound is involved in are not well-understood. Related compounds, such as propionic acid, are known to be involved in glucose and lipid metabolism .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are not well-studied. Related compounds, such as 3-(2-phenylphenoxy)propanoic acid, are known to be transported and distributed within cells .
Subcellular Localization
The subcellular localization of this compound is not well-understood. The prediction of protein subcellular localization is of great relevance for proteomics research .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-phenylphenoxy)propanoic acid involves the reaction of 2-bromophenylpropanoic acid with phenol in the presence of a base to form 2-(2-phenylphenoxy)propanoic acid.", "Starting Materials": [ "2-bromophenylpropanoic acid", "phenol", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2-bromophenylpropanoic acid and phenol to a reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool", "Acidify the reaction mixture with hydrochloric acid", "Extract the product with a suitable organic solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain 2-(2-phenylphenoxy)propanoic acid as a white solid" ] } | |
| 119411-78-8 | |
Molecular Formula |
C15H14O3 |
Molecular Weight |
242.3 |
Purity |
95 |
Origin of Product |
United States |
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